Cas no 2580219-94-7 (4-Azidopiperidine-4-carboxylic acid)

• Product Name: 4-Azidopiperidine-4-carboxylic acid
• CAS No: 2580219-94-7
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5661845
• PubChem ID: 151147411
• Update Time: 2025-05-25

4-Azidopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-azidopiperidine-4-carboxylic acid
• EN300-27727288
• 2580219-94-7
• 4-Azidopiperidine-4-carboxylic acid

• Inchi： 1S/C6H10N4O2/c7-10-9-6(5(11)12)1-3-8-4-2-6/h8H,1-4H2,(H,11,12)
• InChI Key： MXMLRSPMKSCJLP-UHFFFAOYSA-N
• SMILES： OC(C1(CCNCC1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 4-Azidopiperidine-4-carboxylic acid

Comprehensive Overview of 4-Azidopiperidine-4-carboxylic acid (CAS No. 2580219-94-7): Properties, Applications, and Research Insights

4-Azidopiperidine-4-carboxylic acid (CAS No. 2580219-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines a piperidine ring with an azido group and a carboxylic acid moiety, making it a versatile intermediate for drug discovery and bioconjugation applications. Researchers are increasingly exploring its potential in click chemistry reactions, where its azide functionality enables efficient coupling with alkynes under mild conditions.

The growing interest in 4-Azidopiperidine-4-carboxylic acid aligns with current trends in targeted drug delivery and proteomics. Its ability to serve as a bioorthogonal handle allows for selective labeling of biomolecules, a technique widely used in live-cell imaging and antibody-drug conjugates (ADCs). Recent publications highlight its role in developing PET tracers for diagnostic imaging, addressing the rising demand for non-invasive cancer detection methods. The compound's water solubility, enhanced by the carboxyl group, further expands its utility in aqueous reaction systems.

From a synthetic chemistry perspective, CAS 2580219-94-7 exemplifies the convergence of heterocyclic chemistry and bioconjugation technologies. Its piperidine scaffold is a privileged structure in CNS drug development, appearing in numerous FDA-approved medications. When modified with the azido group, it becomes a valuable tool for combinatorial library synthesis, particularly in fragment-based drug design. Laboratories frequently employ this compound to construct peptide mimetics or enzyme inhibitors, capitalizing on its dual reactivity.

The stability profile of 4-Azidopiperidine-4-carboxylic acid makes it suitable for diverse experimental conditions. Unlike traditional azides, its aliphatic azide configuration demonstrates improved thermal stability while maintaining reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC). This characteristic answers frequent researcher queries about handling azide compounds safely in organic synthesis. Moreover, its crystalline form facilitates precise quantification in stoichiometric reactions, a critical factor in high-throughput screening workflows.

Emerging applications in chemical biology have positioned this compound as a key player in activity-based protein profiling (ABPP). Scientists leverage its warhead-like properties to map enzyme active sites or investigate post-translational modifications. The compound's compatibility with solid-phase peptide synthesis (SPPS) protocols further enhances its appeal for creating peptide-based therapeutics, a rapidly expanding market segment projected to reach $50 billion by 2025 according to industry reports.

Quality control standards for 2580219-94-7 typically involve HPLC purity verification (>95%) and comprehensive spectroscopic characterization (NMR, IR, MS). Suppliers often provide custom isotope-labeled variants (e.g., ¹³C or ¹⁵N) for tracer studies, addressing the needs of metabolic pathway analysis. These value-added derivatives align with the pharmaceutical industry's focus on personalized medicine and theranostic development.

Environmental considerations surrounding azide-containing compounds have prompted innovations in green chemistry approaches. Recent studies demonstrate successful utilization of 4-Azidopiperidine-4-carboxylic acid in aqueous-phase reactions with minimized organic solvent usage, responding to sustainability concerns in chemical manufacturing. This evolution mirrors broader industry shifts toward benign-by-design principles while maintaining synthetic efficiency.

Future research directions for this compound likely involve nanocarrier functionalization for targeted therapy applications and development of photoactivatable probes for spatiotemporal control in biological systems. Its structural adaptability positions it as a promising candidate for next-generation bioconjugation platforms, particularly in the context of ADC optimization and multifunctional ligand design.